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Compound of Interest

Compound Name: SZ1676

Cat. No.: B8728321

For Researchers, Scientists, and Drug Development Professionals

Introduction

SZ1676 is a steroidal, non-depolarizing neuromuscular blocking agent.[1][2] Its chemical name
is 1-[3a,17[3-bis(acetyloxy)-2B-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-5a-androstan-163-yl]-1-(2-
propenyl)pyrrolidinium.Br.[1] As a neuromuscular blocking agent, SZ1676 is a valuable tool for
studying the mechanisms of synaptic transmission at the neuromuscular junction (NMJ), the
specialized synapse between a motor neuron and a muscle fiber. This document provides
detailed application notes and protocols for the use of SZ1676 in this area of research.

Non-depolarizing muscle relaxants like SZ1676 act as competitive antagonists to acetylcholine
(ACh) at the nicotinic acetylcholine receptors (nAChRSs) on the postsynaptic membrane of the
NMJ. By blocking the binding of ACh, these agents prevent depolarization of the muscle fiber
and subsequent muscle contraction. This property makes them useful for dissecting the various
steps of synaptic transmission, from neurotransmitter release to postsynaptic receptor
activation.

Quantitative Data Summary

The following table summarizes the key quantitative parameters related to the effects of
SZ1676 and its derivatives.
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Parameter Compound

Value Species Reference

Neuromuscular

Data not publicly

) SZ1676 ] Various [1]
Blocking Potency available
o To be determined
Protein Binding SZ1676 ) Human [1]
experimentally
Cholinesterase To be determined
o SZ1676 ) Human [1]
Inhibition experimentally
Pharmacokinetic =~ SZ1677 (related Data not publicly
Cat [3]

S compound)

available

Signaling Pathways and Mechanisms

The primary mechanism of action of SZ1676 is the competitive antagonism of nicotinic

acetylcholine receptors at the neuromuscular junction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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